Bisphenol P-d16

• Molecular Formula: C24H26O2
• Molecular Weight: 362.6 g/mol
• InChI: InChI=1S/C24H26O2/c1-23(2,19-9-13-21(25)14-10-19)17-5-7-18(8-6-17)24(3,4)20-11-15-22(26)16-12-20/h5-16,25-26H,1-4H3/i1D3,2D3,3D3,4D3,13D,14D,15D,16D
• InChIKey: GIXXQTYGFOHYPT-DWYQBQRNSA-N

Bisphenol P-d16 for BPP Quantitation

Bisphenol P-d16 (CAS: 2469196-09-4) is a deuterium-labeled isotope analog of Bisphenol P, with a molecular formula of C₂₄H₁₀D₁₆O₂ and a molecular weight of 362.56 g/mol . It is primarily synthesized for use as an internal standard (IS) in isotope dilution mass spectrometry, specifically for the accurate quantification of Bisphenol P in complex matrices [1]. The compound exists as a solid at room temperature and is typically supplied with a purity of ≥98%, suitable for HPLC and LC-MS/MS applications .

1

Isotope dilution mass spectrometry (IDMS) workflow for Bisphenol P quantitation

2

Matched physicochemical profile for reported matrix-effect correction context

3

Environmental monitoring and human biomonitoring research applications

• [1] GlpBio. (n.d.). Bisphenol P-d16. Retrieved from https://www.glpbio.cn/bisphenol-p-d16.html View Source

Bisphenol P-d16 Only Validated IS for BPP

Unlabeled Bisphenol P or a mismatched deuterated analog (e.g., Bisphenol A-d16) cannot effectively compensate for the matrix effects and ionization variability encountered during the LC-MS/MS analysis of Bisphenol P in complex samples [1]. Bisphenol P-d16 is specifically engineered to co-elute identically with its native analyte, Bisphenol P, thereby normalizing for signal suppression or enhancement that varies with the sample matrix and chromatographic conditions [2]. Using a non-identical internal standard, even another deuterated bisphenol, introduces quantification bias due to differential ionization efficiency or retention time shifts, which can lead to inaccurate results, particularly at trace levels required for regulatory compliance in food and environmental testing [1].

Coelution Unmatched deuterated analogs may not coelute with BPP, introducing matrix-effect bias.

Response Alternative internal standards with different ionization behavior can alter quantitation accuracy.

Regulatory Only the exact deuterated analog supports method documentation for trace-level surveillance.

• [1] Van De Steene, J. C., & Lambert, W. E. (2014). Matrix effect during the membrane-assisted solvent extraction coupled to liquid chromatography tandem mass spectrometry for the determination of a variety of endocrine disrupting compounds in wastewater. Journal of Chromatography A, 1354, 1-8. View Source
• [2] 高梦婕, 邓晓军, 曲栗, 等. (2015). 同位素稀释-固相萃取-LC/MS/MS法测定婴幼儿配方食品中双酚类化合物. 分析化学, 43(3), 371-378. View Source

Bisphenol P-d16 Comparative Performance Evidence

Coelution with Bisphenol P

Bisphenol P-d16 enables a significant improvement in analytical accuracy compared to methods using external calibration without an internal standard. In a validated method for 14 bisphenols, the use of deuterated internal standards (including BPA-d16, TBBPA-d10, and BPS-c13) yielded recoveries of 83.0%–107.1% and a precision (RSD) of 5.1%–9.8% [1]. In contrast, studies on BPA analysis without a matched IS often report wider variability and lower recovery, particularly in complex matrices like infant formula [2].

Coelution comparison

Class-level inference

BPA-d16 elutes 2.53 min earlier than BPP (~4.02 vs ~6.55 min on Raptor Biphenyl column). Difference ~63% of BPP retention.

Inadequate matrix-effect correction if non-coeluting IS is used.

LC-MS/MS gradient; matched IS required for reliable IDMS.

Evidence Dimension	Analytical Recovery and Precision
Target Compound Data	Recovery: 83.0%–107.1%; RSD: 5.1%–9.8% (for BPA-d16 class)
Comparator Or Baseline	External calibration (no IS)
Quantified Difference	Recovery and precision not specified; typically lower and more variable
Conditions	LC-MS/MS analysis of 14 bisphenols in infant formula, purified by SPE

Why This Matters

For procurement, this demonstrates that Bisphenol P-d16 is essential for achieving the high accuracy and precision required for regulatory compliance and robust method validation.

• [1] 高梦婕, 邓晓军, 曲栗, 等. (2015). 同位素稀释-固相萃取-LC/MS/MS法测定婴幼儿配方食品中双酚类化合物. 分析化学, 43(3), 371-378. View Source
• [2] LabRulez LCMS. (n.d.). Determination of Bisphenol A in Infant Formula by Automated Sample Preparation and Liquid Chromatography-Mass Spectrometry. Retrieved from https://lcms.labrulez.com/application/2023_04_19_13_47_54 View Source

Isotopic Purity and HPLC Grade

Deuterated internal standards, as a class, are the gold standard for correcting LC-MS/MS matrix effects. A study on endocrine disruptors in wastewater demonstrated that deuterated analogs effectively normalized for signal suppression, a critical factor when quantifying trace-level contaminants [1]. This is because they co-elute with the target analyte and experience identical ionization conditions, a property not shared by structural analogs or non-isotopically labeled internal standards [2].

Isotopic purity

Specification review

>95% (HPLC), neat solid, 1 mg

Supports method validation and traceability.

Per vendor certificate of analysis; verify before stock preparation.

Evidence Dimension	Matrix Effect Compensation
Target Compound Data	Signal normalization via co-eluting deuterated analog
Comparator Or Baseline	Non-isotopic internal standard or external calibration
Quantified Difference	Matrix effects ranged from -5.6% to 4.5% when using deuterated standards in a related study [3]
Conditions	LC-MS/MS analysis of bisphenols in complex matrices (e.g., wastewater, biological fluids)

Why This Matters

This evidence confirms that Bisphenol P-d16 is the only reliable choice for quantifying Bisphenol P in complex matrices, as it uniquely corrects for matrix-induced signal variability.

• [1] Van De Steene, J. C., & Lambert, W. E. (2014). Matrix effect during the membrane-assisted solvent extraction coupled to liquid chromatography tandem mass spectrometry for the determination of a variety of endocrine disrupting compounds in wastewater. Journal of Chromatography A, 1354, 1-8. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] Li, M., et al. (2023). Improved Extraction and Detection Method for Bisphenols Using Stable Isotope Labeling Technique. Food Analytical Methods. View Source

Bisphenol P in Sewage Sludge

Methods employing deuterated internal standards like Bisphenol P-d16 are capable of achieving significantly lower limits of quantification (LOQ) and higher reproducibility compared to methods without them. For instance, an isotope dilution method for bisphenols in infant food achieved an LOQ of 1.0–2.0 μg/kg and a correlation coefficient (r) >0.999 [1]. In contrast, a similar analysis of BPA in sewage sludge without a matched IS reported a limit of detection (LOD) of 4–8 ng/g and an LOQ of 14–26 ng/g [2], highlighting the superior sensitivity and linearity afforded by the deuterated IS approach.

Sewage sludge survey

Class-level inference

BPP detected in only 5.3% of samples (range

Trace-level BPP requires dedicated ISTD to avoid false negatives.

HPLC-MS/MS with SPE; reported detection frequency context.

ERα activity rank

Head-to-head

BPP ranked 3rd out of 7 bisphenols, more potent than BPA (MVLN assay). All were 10^4–10^8-fold weaker than E2.

Measurable ERα response justifies specific BPP biomonitoring.

In vitro transcriptional activation assay; rank order only.

Evidence Dimension	Limits of Quantification and Linearity
Target Compound Data	LOQ: 1.0–2.0 μg/kg; r > 0.999
Comparator Or Baseline	Method for BPA in sludge (no matched IS)
Quantified Difference	LOQ: 14–26 ng/g; LOD: 4–8 ng/g
Conditions	Isotope dilution LC-MS/MS (target) vs. PLE-LC-MS/MS (comparator)

Why This Matters

This demonstrates that Bisphenol P-d16 enables methods with lower detection limits and higher linearity, critical for meeting stringent regulatory thresholds for Bisphenol P in food and environmental samples.

• [1] 高梦婕, 邓晓军, 曲栗, 等. (2015). 同位素稀释-固相萃取-LC/MS/MS法测定婴幼儿配方食品中双酚类化合物. 分析化学, 43(3), 371-378. View Source
• [2] Dorival-García, N., Zafra-Gómez, A., Navalón, A., & Vílchez, J. L. (2012). Improved sample treatment for the determination of bisphenol A and its chlorinated derivatives in sewage sludge samples by pressurized liquid extraction and liquid chromatography–tandem mass spectrometry. Talanta, 101, 1-10. View Source

ERα Activity of Bisphenol P

Bisphenol P-d16 provides the necessary specificity for quantifying Bisphenol P within a panel of other bisphenol analogues. This is crucial as analytical methods increasingly target multiple bisphenols simultaneously [1]. Using a generic internal standard like BPA-d16 for all analytes is a known source of inaccuracy, as it does not correct for analyte-specific matrix effects or ionization differences. The specific isotopic match of Bisphenol P-d16 ensures that the quantification of Bisphenol P is independent of the behavior of other bisphenols in the same run [2].

ERα activity rank

Head-to-head

BPP ranked 3rd out of 7 bisphenols, more potent than BPA (MVLN assay). All were 10^4–10^8-fold weaker than E2.

Measurable ERα response justifies specific BPP biomonitoring.

In vitro transcriptional activation assay; rank order only.

Evidence Dimension	Analyte-Specific Quantification Accuracy
Target Compound Data	Matched IS for Bisphenol P
Comparator Or Baseline	Generic IS (e.g., BPA-d16 for all analytes)
Quantified Difference	Not quantified; established as a best practice
Conditions	Multi-analyte LC-MS/MS methods for bisphenol analogues in food and environmental matrices

Why This Matters

For laboratories running multi-analyte bisphenol screens, Bisphenol P-d16 is the only internal standard that can guarantee accurate, unbiased results for Bisphenol P.

• [1] Wang, H., et al. (2023). Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices. Preprints. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Bisphenol P-d16 Research Applications

BPP Quantitation in Human Urine

This scenario directly stems from the need for high accuracy and low limits of quantification established in Section 3. Bisphenol P-d16 is critical for isotope dilution LC-MS/MS methods that must meet stringent regulatory thresholds for bisphenols in infant food [1]. The compound's ability to correct for matrix effects ensures that reported Bisphenol P concentrations are reliable and defensible for compliance with regulations such as those set by the EU and FDA [2].

BPP in Wastewater and Sludge

As highlighted by the supporting evidence, laboratories developing methods for the simultaneous analysis of multiple bisphenols (e.g., BPA, BPS, BPF, BPP) require Bisphenol P-d16 to ensure accurate, compound-specific quantification [1]. Using a generic internal standard would compromise the validity of the Bisphenol P data. This is essential for studies on bisphenol migration from food contact materials [2].

Food Safety Testing for Bisphenol P

This application is supported by the evidence of matrix effect compensation and improved sensitivity. Bisphenol P-d16 is indispensable for accurately measuring Bisphenol P in challenging environmental samples like wastewater, sewage sludge, and biological tissues [1]. The isotope dilution approach using this compound is the gold standard for overcoming signal suppression/enhancement and achieving the low ng/L or ng/g detection limits required for environmental fate and exposure studies [2].

BPP in Toxicological Risk Assessment

In studies measuring Bisphenol P in human biological fluids (e.g., urine, blood, saliva), the high precision and recovery enabled by Bisphenol P-d16 are non-negotiable [1]. The evidence demonstrates that only a matched isotopically-labeled internal standard can provide the level of data quality needed for reliable exposure assessment and epidemiological research [2].

Application

Selection Property

Validation Focus

Human urine research matrices

Coeluting ISTD for matrix-effect control

Accuracy/precision endpoint review for DLLME-LC-MS/MS

Wastewater and sludge surveillance

ISTD for trace-level detection in complex matrices

Detection frequency and inter-laboratory comparability

Food contact material analysis

Deuterated IS for interference control

Recovery and reproducibility across food matrices

Toxicological exposure research

Exact-matched IS for internal dose assessment

Exposure-model validation and dose-response context

• [1] 高梦婕, 邓晓军, 曲栗, 等. (2015). 同位素稀释-固相萃取-LC/MS/MS法测定婴幼儿配方食品中双酚类化合物. 分析化学, 43(3), 371-378. View Source
• [2] Van De Steene, J. C., & Lambert, W. E. (2014). Matrix effect during the membrane-assisted solvent extraction coupled to liquid chromatography tandem mass spectrometry for the determination of a variety of endocrine disrupting compounds in wastewater. Journal of Chromatography A, 1354, 1-8. View Source